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Compound of Interest

Compound Name: 2-Cyclopropoxy-4-methylpyridine

Cat. No.: B13017485

Get Quote

Introduction & Strategic Utility

2-Cyclopropoxy-4-methylpyridine (CAS: 2089377-26-2) represents a "privileged scaffold"

modification in modern drug design.[1] The cyclopropyl ether moiety serves as a bioisostere for
isopropyl or ethyl ethers, offering three distinct advantages:

+ Metabolic Hardening: The high C-H bond dissociation energy (BDE ~106 kcal/mol) of the
cyclopropyl ring reduces susceptibility to CYP450-mediated

-dealkylation compared to standard alkyl ethers.[1]

+ Conformational Restriction: The steric bulk and rigidity of the cyclopropyl group can lock the
ether linkage into specific bioactive conformations.

¢ Lipophilicity Modulation: It lowers

relative to acyclic alkyl chains while maintaining hydrophobic contacts.
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However, the strain energy of the cyclopropyl ring (~27.5 kcal/mol) introduces specific
instability risks under acidic conditions and oxidative stress, necessitating rigorous kinetic
profiling.

Physicochemical Profile

e Molecular Formula:

[1]

e Molecular Weight: 149.19 g/mol [1][2]

e pKa (Calculated): ~3.5-4.0 (Pyridine Nitrogen).[1] The alkoxy group is electron-donating by
resonance but electron-withdrawing by induction; however, the 2-position substitution
generally lowers basicity compared to 4-methylpyridine (pKa 6.[1]0) due to the inductive
effect of the oxygen.

e LogP: ~2.1 (Experimental estimates vary by buffer).

Reaction Mechanisms
Acid-Catalyzed Hydrolysis (The Primary Instability
Pathway)

Under acidic conditions (pH < 4), 2-alkoxypyridines undergo hydrolysis to form 2-pyridones.[1]
For 2-cyclopropoxy-4-methylpyridine, this pathway is complicated by the potential reactivity
of the leaving group (cyclopropanol).[1]

Mechanism Description:
e N-Protonation: The pyridine nitrogen is protonated (

), activating the C2 position toward nucleophilic attack.

o Nucleophilic Attack: Water attacks the C2 carbon, forming a tetrahedral intermediate
(Meisenheimer-like complex).

e Elimination: The C-O bond cleaves. Unlike standard ethers, the leaving group is
cyclopropanol.
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» Rearrangement: Cyclopropanol is unstable in acidic media and rapidly isomerizes to
propanal via ring opening.

o Tautomerization: The resulting 2-hydroxypyridine tautomerizes to the thermodynamically
stable 4-methylpyridin-2(1H)-one.[1]

Metabolic Oxidation (CYP450)

In liver microsomes, two competing pathways dictate clearance:

o Methyl Oxidation: Hydroxylation of the 4-methyl group (benzylic-like position) to form the
primary alcohol, followed by oxidation to the carboxylic acid. This is often the dominant

intrinsic clearance (

) pathway.

o O-Dealkylation: Oxidative cleavage of the cyclopropyl ether. While slower than alkyl ether
cleavage, it can occur via Single Electron Transfer (SET) mechanisms, leading to ring-

opened aldehyde metabolites.

Visualization of Pathways|[3]

The following diagram illustrates the competing chemical and metabolic pathways.

4-Methylpyridin-
Elimination 2(1H)-one

N-Protonated +H20 (RDS)_p, |  Tetrahedral Unstable

Intermediate Intermediate W‘

Propanal
2-Cyclopropoxy- CYP450 (Ring Opening)
4-methylpyridine Oxidatian)

4-(Hydroxymethyl)-
2-cyclopropoxypyridine

Click to download full resolution via product page

Caption: Figure 1. Dual degradation pathways: Acid-mediated hydrolysis yielding 2-pyridone
and propanal (black path) vs. CYP450-mediated methyl hydroxylation (green path).[1]
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Experimental Protocols
Protocol A: Synthesis via S_NAr Displacement

Note: This protocol avoids Pd-catalyzed C-O coupling, utilizing the activated nature of 2-
halopyridines.[1]

Materials:

2-Chloro-4-methylpyridine (1.0 eq)[1]

Cyclopropanol (1.2 eq)[1]

Sodium Hydride (60% dispersion in oil, 1.5 eq) or Potassium tert-butoxide (1.5 eq).[1]

Solvent: Anhydrous DMF or DMAC.

Step-by-Step:

Alkoxide Formation: In a flame-dried flask under Argon, dissolve Cyclopropanol in anhydrous
DMF. Cool to 0°C.

» Activation: Add NaH portion-wise. Stir for 30 min at 0°C until gas evolution ceases. Critical:
Ensure complete deprotonation to prevent side reactions.

o Addition: Add 2-Chloro-4-methylpyridine dropwise.

o Reaction: Heat to 80—-100°C for 4—6 hours. Monitor by HPLC for disappearance of the
chloropyridine.

o Workup: Quench with saturated

. Extract with EtOAc. Wash organic layer with water (3x) to remove DMF. Dry over

« Purification: Silica gel chromatography (Hexane/EtOAc gradient). The product is an oil or
low-melting solid.[1]
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Protocol B: Hydrolytic Stability Kinetics

Objective: Determine the half-life (
) and rate constant (
) at physiological and gastric pH.[1]

Setup:

Stock Solution: Prepare 10 mM substrate in DMSO.

Buffers:

o pH 1.2 (0.1 N HCI) — Gastric simulation.
o pH 7.4 (Phosphate Buffered Saline) — Plasma simulation.

Incubation:

o Add 10 pL Stock to 990 uL Buffer (Final conc: 100 uM).

o Incubate at 37°C in a thermomixer.

Sampling:
o Timepoints: 0, 15, 30, 60, 120, 240 min, 24 h.

o Quench pH 1.2 samples immediately with 100 pL 1M Tris/NaOH to neutralize before
analysis (prevents on-column hydrolysis).[1]

Analysis (HPLC-UV/MS):
o Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).
o Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid.

o Detection: UV 254 nm.
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o Key Marker: Look for the formation of 4-methylpyridin-2(1H)-one (more polar, elutes
earlier).

Data Processing: Plot

vs. Time. The slope

[1]
Protocol C: Metabolic Stability (Microsomal Stability)

Objective: Differentiate between methyl-oxidation and ether cleavage.

System: Human Liver Microsomes (HLM) + NADPH regenerating system.

Incubation: 1 uM substrate, 0.5 mg/mL protein, 37°C.

Quench: Acetonitrile containing Internal Standard (e.g., Tolbutamide).

LC-MS/MS Analysis:

o Monitor Parent [M+H]+ = 150.2.

o Monitor Metabolite M1 (Methyl-OH) [M+H]+ = 166.2.[1]

o Monitor Metabolite M2 (Pyridone) [M+H]+ = 110.1 (Loss of cyclopropyl).

* Interpretation: If M1 >> M2, the cyclopropyl group is successfully blocking metabolic
dealkylation.

Kinetic Data Summary (Representative)
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Conditi . Dominant Mechani
ondition echanism
P (Est.) Product
4-Methyl-2-
Gastric Fluid 1.2 <4 Hours pyridone + Hydrolysis
Propanal
Intestinal Fluid 6.5 > 24 Hours Stable N/A
Plasma 7.4 Stable Stable N/A
HLM ] Hydroxymethyl o
, 7.4 20-40 min , CYP Oxidation
(Microsomes) metabolite
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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